Cas no 885280-09-1 (4-Thiazolemethanamine,2-(2-chlorophenyl)-)

4-Thiazolemethanamine,2-(2-chlorophenyl)- structure
885280-09-1 structure
Product Name:4-Thiazolemethanamine,2-(2-chlorophenyl)-
CAS No:885280-09-1
MF:C10H9ClN2S
MW:224.709859609604
CID:711724
PubChem ID:24252947
Update Time:2025-04-19

4-Thiazolemethanamine,2-(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolemethanamine,2-(2-chlorophenyl)-
    • [2-(2-chlorophenyl)-1,3-thiazol-4-yl]methanamine
    • [2-(2-CHLOROPHENYL)THIAZOL-4-YL]METHYLAMINE
    • C-[2-(2-CHLORO-PHENYL)-THIAZOL-4-YL]-METHYLAMINE
    • (2-(2-CHLOROPHENYL)THIAZOL-4-YL)METHANAMINE
    • AKOS008947729
    • 885280-09-1
    • FT-0750268
    • SCHEMBL16619009
    • 1-[2-(2-Chlorophenyl)-1,3-thiazol-4-yl]methanamine
    • 2-FURANCARBOXYLICACIDISOAMYLESTER
    • AB27111
    • DTXSID50640511
    • 2-(2-CHLOROPHENYL)-4-THIAZOLEMETHANAMINE
    • Inchi: 1S/C10H9ClN2S/c11-9-4-2-1-3-8(9)10-13-7(5-12)6-14-10/h1-4,6H,5,12H2
    • InChI Key: SVZCCSGOONMHEL-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C1=NC(=CS1)CN

Computed Properties

  • Exact Mass: 224.01700
  • Monoisotopic Mass: 224.0174972g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.1
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • PSA: 67.15000
  • LogP: 3.62250

4-Thiazolemethanamine,2-(2-chlorophenyl)- Pricemore >>

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